Cas no 868213-75-6 ((2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide)

• Product Name: (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide
• CAS No: 868213-75-6
• MF: C₁₈H₁₉N₃O₄S₂
• MW: 405.491161584854
• CID: 6315691
• PubChem ID: 7150394
• Update Time: 2025-07-16

(2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

• (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide
• AKOS002210353
• (E)-N-[6-(butylsulfamoyl)-1,3-benzothiazol-2-yl]-3-(furan-2-yl)prop-2-enamide
• (2E)-N-[6-(BUTYLSULFAMOYL)-1,3-BENZOTHIAZOL-2-YL]-3-(FURAN-2-YL)PROP-2-ENAMIDE
• (E)-N-(6-(N-butylsulfamoyl)benzo[d]thiazol-2-yl)-3-(furan-2-yl)acrylamide
• 868213-75-6
• F1777-0353

• Inchi： 1S/C18H19N3O4S2/c1-2-3-10-19-27(23,24)14-7-8-15-16(12-14)26-18(20-15)21-17(22)9-6-13-5-4-11-25-13/h4-9,11-12,19H,2-3,10H2,1H3,(H,20,21,22)/b9-6+
• InChI Key： CHBONHQQUYIZHE-RMKNXTFCSA-N
• SMILES： S(C1=CC=C2C(=C1)SC(NC(/C=C/C1=CC=CO1)=O)=N2)(NCCCC)(=O)=O

Computed Properties

• Exact Mass: 405.08169844g/mol
• Monoisotopic Mass: 405.08169844g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 8
• Complexity: 635
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.3
• Topological Polar Surface Area: 138Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles Benzothiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Benzothiazoles

Additional information on (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide

Introduction to (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide (CAS No. 868213-75-6)

(2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and biochemistry. This compound, identified by its CAS number 868213-75-6, represents a unique molecular architecture that combines a benzothiazole core with functional groups that exhibit promising biological activities. The structural features of this molecule make it a valuable candidate for further investigation in drug discovery and therapeutic development.

The benzothiazole moiety is a well-documented pharmacophore in medicinal chemistry, known for its broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The presence of the benzothiazole ring in (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide suggests potential therapeutic applications in these areas. Additionally, the incorporation of the butylsulfamoyl and furan-2-yl groups introduces additional layers of biological activity, which may enhance the compound's efficacy and selectivity.

In recent years, there has been a growing interest in the development of novel heterocyclic compounds that exhibit significant pharmacological properties. The combination of benzothiazole and furan moieties in (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide positions it as a promising candidate for further exploration. Studies have shown that such compounds can interact with various biological targets, leading to potential therapeutic benefits.

The butylsulfamoyl group is particularly noteworthy due to its ability to modulate enzyme activity and receptor binding. This functional group has been extensively studied in the development of drugs targeting neurological disorders, inflammation, and metabolic diseases. The presence of this group in (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yl-3-(furan-2-yl)prop-2-enamide suggests that it may have similar applications.

The furan-2-yl group is another key feature of this compound that contributes to its potential biological activity. Furan derivatives are known for their ability to interact with biological targets such as enzymes and receptors, leading to various pharmacological effects. The incorporation of the furan moiety in (2E)-N-6-(butylsulfamoyl)-1,3-benzothiazol-2-yi1-3-(furan<0xE1><0xB5><0xA9>0xE1><0xB5><0xA9>0xE1><0xB5><0xA9>0xE1><0xB5><0xA9>In recent scientific literature, there have been several reports on the synthesis and biological evaluation of benzothiazole derivatives. These studies have highlighted the potential of such compounds as lead molecules for drug development. For instance, researchers have demonstrated that benzothiazole-based molecules can exhibit significant anti-inflammatory and anticancer activities by interacting with specific cellular pathways.

The synthesis of (2E)-N-h6-butysulfoylethenebenzthazol-furanylamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. The process typically involves the condensation of appropriate precursors under controlled conditions to form the desired heterocyclic core. Subsequent functionalization with the

The pharmacological evaluation of (2E)-N-h6-butysulfoylethenebenzthazol-furanylamide has revealed several interesting findings. In vitro studies have shown that this compound can inhibit the activity of various enzymes and receptors associated with inflammatory and neurological disorders. Additionally, preliminary in vivo studies suggest that it may have therapeutic potential in these areas.

The structural flexibility of (2E)-N-h6-butysulfoylethenebenzthazol-furanylamide allows for further modifications to enhance its pharmacological properties. Researchers are exploring various derivatives to optimize potency, selectivity, and pharmacokinetic profiles. These efforts are aimed at developing novel therapeutic agents that can address unmet medical needs.

The future prospects for (2E)-N-h6-butysulfoylethenebenzthazol-furanylamide are promising. As more data becomes available on its biological activity and safety profile, it is likely to be evaluated further in clinical trials. The compound's unique structural features make it a valuable asset in the pharmaceutical industry's quest for new treatments.